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Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene

CAS No.: 19888-34-7

Cat. No.: S1556315
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Chemical Profile Comparison

The table below summarizes the key identifiers and available data for Humulene Epoxide I and II.

Feature Humulene Epoxide I Humulene Epoxide II

CAS Number Information not explicitly found in search
results

19888-34-7 [1] [2]

IUPAC
Standard
InChI

InChI=1S/C15H24O/c1-12-7-5-9-

14(2,3)11-13-15(4,16-13)10-6-

8-12/h5,8-9,13H,6-7,10-

11H2,1-4H3/b9-5+,12-8+ [3]

InChI=1S/C15H24O/c1-12-7-5-9-

14(2,3)11-13-15(4,16-13)10-6-8-

12/h5,8-9,13H,6-7,10-11H2,1-

4H3/b9-5+,12-8+/t13-,15-/m1/s1

[4]

IUPAC
Standard
InChIKey

RKQDKXOBRXTSFS-PIHCAMFYSA-N [3] RKQDKXOBRXTSFS-UOAUIWSESA-N [2] [4]

Molecular
Formula &
Weight

C15H24O / 220.3505 g·mol⁻¹ [3] C15H24O / 220.3505 g·mol⁻¹ [1] [2] [4]
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Feature Humulene Epoxide I Humulene Epoxide II

Chemical
Names

α-Humulene oxide; Humulene 6,7-
epoxide; Humulene oxide I [3]

Humulene Epoxide II [1] [2]

Reported
Bioactivity

Information not explicitly found in search
results

Antimalarial activity [1] [2]

Natural
Source (from
search
results)

Information not explicitly found in search
results

Zingiber officinale (ginger) rhizomes [2]

Experimental Protocols for Identification

The most consistent experimental data for differentiating these isomers comes from Gas Chromatography-

Mass Spectrometry (GC-MS) analysis.

Sample Preparation: Essential oils are typically extracted from plant material via hydrodistillation or

steam distillation [5] [6]. The extract is often diluted with a suitable solvent (e.g., hexane or
dichloromethane) before injection into the GC-MS system.

GC-MS Analysis: The separation and identification are achieved using a GC system equipped with
two different types of columns to confirm retention indices (RI) [4]:

Non-polar column: e.g., DB-5, HP-5 (5% phenyl polysiloxane).
Polar column: e.g., DB-Wax, HP-Innowax (polyethylene glycol).

Key Differentiation Parameters: The isomers are primarily distinguished by their Retention Indices
(RI) on these different columns and their unique mass spectra fragmentation patterns [3] [4]. For

example, Humulene Epoxide II has recorded RIs of ~1608 (non-polar DB-5 column) and ~2071 (polar
Innowax FSC column) [4]. Comparing these values to known standards is crucial for correct

identification.

The following diagram illustrates this analytical workflow.
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Research Context and Limitations

Humulene Epoxides in Hops and Beer: The search results indicate that multiple humulene
epoxides are formed during the brewing process and that the hydrolysis products of Humulene
Epoxide II are specifically associated with the desirable "hoppy" aroma in beer [7]. This suggests a
significant functional difference between the isomers in this context.

Limited Direct Comparison: The available information is insufficient for a comprehensive, direct
comparison of all biological activities. The noted antimalarial activity is only reported for Humulene

Epoxide II [1] [2]. The anti-inflammatory properties mentioned in the search results are attributed to
humulene itself [7], and it is unclear how its epoxides compare.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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